Cas no 1157056-42-2 (3,5-difluoro-N-(1,2,3-thiadiazol-4-yl)methylaniline)

• Product Name: 3,5-difluoro-N-(1,2,3-thiadiazol-4-yl)methylaniline
• CAS No: 1157056-42-2
• MF: C₉H₇F₂N₃S
• MW: 227.233786821365
• CID: 5196388
• PubChem ID: 43663934
• Update Time: 2023-11-24

3,5-difluoro-N-(1,2,3-thiadiazol-4-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-N-(1,2,3-thiadiazol-4-ylmethyl)aniline
• n-((1,2,3-Thiadiazol-4-yl)methyl)-3,5-difluoroaniline
• 3,5-difluoro-N-[(1,2,3-thiadiazol-4-yl)methyl]aniline
• 1,2,3-Thiadiazole-4-methanamine, N-(3,5-difluorophenyl)-
• 3,5-difluoro-N-(1,2,3-thiadiazol-4-yl)methylaniline

• Inchi： 1S/C9H7F2N3S/c10-6-1-7(11)3-8(2-6)12-4-9-5-15-14-13-9/h1-3,5,12H,4H2
• InChI Key： RDUMRMXNAHMLPJ-UHFFFAOYSA-N
• SMILES： S1C=C(CNC2C=C(C=C(C=2)F)F)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• XLogP3: 2.2
• Topological Polar Surface Area: 66